Cas no 1235001-88-3 (6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl-2,3-dihydropyridazin-3-one
• CAS No: 1235001-88-3
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 6245523
• PubChem ID: 49704556
• Update Time: 2025-10-22

6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl-2,3-dihydropyridazin-3-one
• AKOS024516472
• F5652-1789
• 6-methyl-2-(2-(6-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)pyridazin-3(2H)-one
• 6-methyl-2-[2-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]pyridazin-3-one
• 1235001-88-3
• 6-methyl-2-[2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H19N3O2/c1-12-5-7-15-14(10-12)4-3-9-19(15)17(22)11-20-16(21)8-6-13(2)18-20/h5-8,10H,3-4,9,11H2,1-2H3
• InChI Key： ZQSXLWPYTZVBTA-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C)=N1)=O)N1C2C=CC(C)=CC=2CCC1

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl-2,3-dihydropyridazin-3-one

Introduction to 6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl-2,3-dihydropyridazin-3-one (CAS No. 1235001-88-3)

6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl-2,3-dihydropyridazin-3-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class of heterocyclic molecules, which are known for their broad spectrum of biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its fused tetrahydroquinoline and dihydropyridazine moieties, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl-2,3-dihydropyridazin-3-one (CAS No. 1235001-88-3) incorporates a methyl group at the 6-position of the tetrahydroquinoline ring, which is a common substitution pattern observed in bioactive molecules. This substitution can influence the electronic properties of the molecule and may enhance its binding affinity to biological targets. Additionally, the presence of an oxoethyl side chain attached to the dihydropyridazine core introduces additional functional groups that can participate in hydrogen bonding or other non-covalent interactions with biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridazine derivatives due to their ability to modulate various biological pathways. The tetrahydroquinoline scaffold is particularly noteworthy as it is found in several naturally occurring alkaloids that exhibit significant pharmacological effects. For instance, compounds derived from tetrahydroquinoline have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this motif into 6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-oxoethyl-2,3-dihydropyridazin-3-one suggests that this compound may exhibit similar or even enhanced biological activities.

The dihydropyridazine component of the molecule is another key structural feature that contributes to its potential therapeutic utility. Dihydropyridazines have been reported to exhibit a range of biological activities, including vasodilation effects similar to those observed with calcium channel blockers. Furthermore, they have been investigated for their potential role in inhibiting specific enzymes or receptors involved in inflammatory and degenerative diseases. The combination of these two heterocyclic systems in 6-methyl-2-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-y l)-2-o x o ethyl - 2 , 3 - dihydrop y ridazin - 3 - one (CAS No. 1235001 - 88 - 3) may synergistically enhance its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with biological targets with greater accuracy. These computational tools have been instrumental in designing and optimizing novel drug candidates like 6-methyl - 2 - 2 - ( 6 - m ethyl - 1 , 2 , 3 , 4 - tetr a hy droquino lin - 1 - yl ) - 2 - ox o ethyl - 2 , 3 - dihydrop y ridazin e - 3 - one (CAS No. 1235001 - 88 - 3). By leveraging these technologies, researchers can identify key structural features that contribute to binding affinity and selectivity, thereby accelerating the drug discovery process.

The synthesis of 6-methyl - 2 - 2 - ( 6 - m ethyl - 1 , 2 , 3 , 4 - tetr a hy droquino lin - 1 yl ) - 2 ox o ethyl -- dihydrop y ridazin e--one (CAS No.12350018883) presents unique challenges due to its complex structural framework. However， modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as multi-step organic synthesis， coupled with catalytic transformations， have enabled chemists to assemble complex heterocyclic systems efficiently. Additionally， advances in green chemistry principles have encouraged the development of more sustainable synthetic routes， reducing waste and minimizing environmental impact.

The pharmacological evaluation of 6-methyl--22(61methyl-l234tetr hydro quinol--lYI)-22 oxo ethyl--23 dihy dro py rid az ine--one (CAS No123508813) is currently underway in several research laboratories worldwide。 Preliminary studies suggest that this compound exhibits promising activity against various disease models， including inflammation， neurodegeneration， and cancer。 These early findings are encouraging and warrant further investigation into its mechanism of action and potential therapeutic applications.

In conclusion， 6-meth yl --22(61m ethyl-l234tetr hydro quinol--lYI)--22 ox o ethyl --23 dihy dro py rid az ine--one (CAS No123508813) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents。 Its unique combination of heterocyclic moieties， coupled with recent advancements in synthetic chemistry and computational biology， positions it as a promising candidate for future drug development efforts。 As research continues to uncover new biological activities and mechanisms， compounds like this are likely to play an increasingly important role in addressing unmet medical needs.